Cas no 17066-96-5 (Pyrazinium, 1-methyl-)

• Product Name: Pyrazinium, 1-methyl-
• CAS No: 17066-96-5
• MF: C₅H₇N₂
• MW: 95.1224806308746
• CID: 1352870
• PubChem ID: 1201427
• Update Time: 2025-04-20

Pyrazinium, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinium, 1-methyl-
• 1-methylpyrazin-1-ium
• AC-907/25004459
• 17066-96-5
• DTXSID20360895

• Inchi： 1S/C5H7N2/c1-7-4-2-6-3-5-7/h2-5H,1H3/q+1
• InChI Key： BSNHVVCFZSILST-UHFFFAOYSA-N
• SMILES： [N+]1(C=CN=CC=1)C

Computed Properties

• Exact Mass: 95.06101
• Monoisotopic Mass: 95.060923232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 16.8Ų

Experimental Properties

• PSA: 16.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazinium compounds